Cas no 52957-17-2 (7-Pentadecen-1-ol, acetate, (Z)-)
52957-17-2 structure
Product Name:7-Pentadecen-1-ol, acetate, (Z)-
CAS No:52957-17-2
MF:C17H32O2
MW:268.434785842896
CID:1580052
PubChem ID:102286743
Update Time:2025-04-21
7-Pentadecen-1-ol, acetate, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 7-Pentadecen-1-ol, acetate, (Z)-
- acetic acid,pentadec-7-en-1-ol
- DTXSID60788852
- 52957-17-2
- Acetic acid--pentadec-7-en-1-ol (1/1)
-
- Inchi: 1S/C17H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17(2)18/h9-10H,3-8,11-16H2,1-2H3/b10-9-
- InChI Key: OQAITAJVVMFOKT-KTKRTIGZSA-N
- SMILES: O(C(C)=O)CCCCCC/C=C\CCCCCCC
Computed Properties
- Exact Mass: 286.25092
- Monoisotopic Mass: 268.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 14
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 57.53
7-Pentadecen-1-ol, acetate, (Z)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
52957-17-2 (7-Pentadecen-1-ol, acetate, (Z)-) Related Products
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